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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Luviquat FC 550, chemically known as Polyquaternium-16, is a cationic copolymer of

vinylpyrrolidone and quaternized vinylimidazole.[1][2][3] It is supplied as a clear to slightly

turbid, yellowish, viscous aqueous solution.[4][5][6] While extensively utilized in the personal

care industry for its conditioning and film-forming properties in hair and skin care products, its

potential as a rheology modifier in hydrogel formulations for pharmaceutical and drug delivery

applications is an area of growing interest.[1][7] The cationic nature of Luviquat FC 550, with a

charge density of approximately 3.3 meq/g at pH 7, allows for electrostatic interactions with

anionic polymers, presenting a novel mechanism for tuning the mechanical and flow properties

of hydrogels.[4][5]

These application notes provide a comprehensive overview and detailed protocols for utilizing

Luviquat FC 550 to modify the rheological properties of a model anionic hydrogel system. The

provided methodologies and data serve as a guide for researchers exploring the formulation of

advanced hydrogel systems with tailored viscoelastic properties for applications such as topical

drug delivery, wound healing, and tissue engineering.

Proposed Mechanism of Rheology Modification
The primary mechanism by which Luviquat FC 550 is proposed to modify hydrogel rheology is

through electrostatic interactions between its cationic quaternary ammonium groups and the
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anionic functional groups of a hydrogel-forming polymer (e.g., carboxyl groups in carbomers or

hyaluronic acid). This interaction can lead to several phenomena that alter the bulk properties

of the hydrogel:

Ionic Crosslinking: The cationic sites on the Luviquat FC 550 polymer can form ionic bonds

with anionic sites on adjacent hydrogel polymer chains, creating additional crosslinking

points within the hydrogel network.

Network Entanglement: The introduction of the Luviquat FC 550 polymer can increase the

overall polymer concentration and lead to greater physical entanglement of the polymer

chains, further restricting their movement.

Charge Shielding and Chain Conformation: The binding of the cationic polymer to the anionic

hydrogel backbone can shield repulsive negative charges, allowing the hydrogel polymer

chains to adopt a more coiled or compact conformation, which can impact viscosity and

elasticity.

These interactions are expected to increase the storage modulus (G'), loss modulus (G''), and

overall viscosity of the hydrogel, resulting in a stiffer and more structured gel.
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Caption: Proposed mechanism of Luviquat FC 550 interaction with an anionic hydrogel

network.

Experimental Protocols
Materials and Equipment

Hydrogel Polymer: Carbomer 940

Rheology Modifier: Luviquat FC 550 (Polyquaternium-16)

Neutralizing Agent: Triethanolamine (TEA)

Solvent: Deionized Water

Equipment:

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b3334584?utm_src=pdf-body-img
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/product/b3334584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Overhead mechanical stirrer

pH meter

Rotational rheometer with parallel plate geometry (e.g., Anton Paar MCR series, TA

Instruments Discovery HR series)

Spatulas, beakers, and other standard laboratory glassware

Protocol 1: Preparation of a Model Hydrogel with
Luviquat FC 550

Preparation of Carbomer Dispersion:

Slowly sprinkle 1.0 g of Carbomer 940 into 98.0 g of deionized water while stirring

continuously with an overhead mechanical stirrer at a low speed (e.g., 200-300 rpm) to

avoid agglomeration.

Continue stirring until a uniform, translucent dispersion is formed. This may take up to 60

minutes.

Incorporation of Luviquat FC 550:

For a 1% w/w concentration of Luviquat FC 550, add 1.0 g of Luviquat FC 550 solution

to the carbomer dispersion while stirring.

Prepare a control hydrogel without Luviquat FC 550.

Stir for an additional 15 minutes to ensure homogeneous mixing.

Neutralization and Gel Formation:

Slowly add triethanolamine (TEA) dropwise to the dispersion while stirring.

Monitor the pH of the dispersion continuously. Continue adding TEA until a pH of 6.5-7.0 is

reached.

Observe the formation of a clear, viscous hydrogel.
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Stop stirring and allow the hydrogel to rest for at least 24 hours to ensure complete

hydration and relaxation of polymer chains.

Protocol 2: Rheological Characterization of Hydrogels
A standardized rheological characterization protocol should be followed to ensure accurate and

comparable results.[1][8] This typically involves a series of tests performed in sequence:

Sample Loading:

Carefully place an adequate amount of the prepared hydrogel onto the lower plate of the

rheometer.

Lower the upper plate to the desired gap (e.g., 1 mm).

Trim any excess sample from the edges to ensure a clean, cylindrical geometry.

Allow the sample to equilibrate at the testing temperature (e.g., 25°C or 37°C) for at least

5 minutes.

Strain Sweep Test:

Purpose: To determine the linear viscoelastic region (LVER) of the hydrogel.

Parameters:

Frequency: 1 Hz (constant)

Strain Range: 0.01% to 100% (logarithmic ramp)

Temperature: As required (e.g., 25°C)

Analysis: Identify the range of strain over which the storage modulus (G') and loss

modulus (G'') remain constant. Subsequent oscillatory tests should be performed at a

strain value within this region.

Frequency Sweep Test:
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Purpose: To characterize the viscoelastic behavior of the hydrogel as a function of

frequency.

Parameters:

Strain: A fixed value within the LVER (e.g., 0.5%)

Frequency Range: 0.1 to 100 rad/s (logarithmic ramp)

Temperature: As required (e.g., 25°C)

Analysis: Observe the dependence of G' and G'' on frequency. For a true gel, G' should be

greater than G'' and relatively independent of frequency.

Flow Sweep (Viscosity) Test:

Purpose: To determine the viscosity of the hydrogel as a function of shear rate.

Parameters:

Shear Rate Range: 0.1 to 100 s⁻¹ (logarithmic ramp)

Temperature: As required (e.g., 25°C)

Analysis: Plot viscosity versus shear rate to observe shear-thinning behavior, which is

typical for many hydrogel systems.
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Caption: Experimental workflow for hydrogel preparation and rheological characterization.
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Data Presentation (Illustrative)
The following tables present illustrative quantitative data that might be expected from the

rheological characterization of a 1% Carbomer 940 hydrogel with and without 1% Luviquat FC
550.

Table 1: Summary of Rheological Properties at 25°C

Parameter
Control Hydrogel (0%
Luviquat FC 550)

Modified Hydrogel (1%
Luviquat FC 550)

Storage Modulus (G') at 1 Hz 150 Pa 350 Pa

Loss Modulus (G'') at 1 Hz 15 Pa 30 Pa

Tan δ (G''/G') at 1 Hz 0.10 0.086

Zero Shear Viscosity (η₀) 80 Pa·s 180 Pa·s

LVER Strain Limit 5% 3%

Table 2: Frequency Sweep Data (Strain = 0.5%)

Frequency
(rad/s)

G' (Pa) -
Control

G' (Pa) -
Modified

G'' (Pa) -
Control

G'' (Pa) -
Modified

0.1 145 340 12 25

1.0 150 350 15 30

10 158 365 20 38

100 170 380 28 45

Table 3: Viscosity Data
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Shear Rate (s⁻¹) Viscosity (Pa·s) - Control Viscosity (Pa·s) - Modified

0.1 75 170

1.0 25 60

10 5 15

100 1 3

Conclusion
Luviquat FC 550 demonstrates significant potential as a rheology modifier for anionic hydrogel

systems. The proposed mechanism of ionic interaction and the provided experimental protocols

offer a solid foundation for researchers to explore its application in developing novel hydrogel

formulations. The illustrative data suggests that the incorporation of Luviquat FC 550 can

substantially increase the stiffness, structure, and viscosity of hydrogels, making it a valuable

tool for tailoring the mechanical properties of hydrogels for specific applications in drug delivery

and biomedical research. Further studies are warranted to fully elucidate the structure-property

relationships and to explore the compatibility of Luviquat FC 550 with a broader range of

hydrogel-forming polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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